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Compound of Interest

Compound Name: cis-Clopidogrel-MP Derivative

L Get Quote

Cat. No.: B11930648

This document provides crucial safety and logistical guidance for the proper handling and
disposal of cis-Clopidogrel-MP Derivative, also known as Clopidogrel-MP-AM.[1][2][3] As this
compound is intended for research purposes only, adherence to strict laboratory safety
protocols is paramount.[1][3] The following procedures are based on established guidelines for
hazardous chemical waste management and information derived from related thienopyridine
compounds.

Chemical and Physical Properties

A summary of the known quantitative data for cis-Clopidogrel-MP Derivative is presented

below. This information is critical for safe handling and storage.

Property Value Source
Molecular Weight 503.99 g/mol [1]

CAS Number 1122047-98-6 [3][4]
Appearance Solid [3]

Storage (Powder)

-20°C for up to 3 years

[1]

Storage (in Solvent)

-80°C for up to 1 year

[1]
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Hazard Assessment and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for cis-Clopidogrel-MP Derivative is not readily
available, the SDS for the parent compound, Clopidogrel Bisulfate, indicates significant
hazards. It is classified as causing severe skin burns and eye damage and is toxic to aquatic
life with long-lasting effects.[5] Therefore, it is prudent to handle the derivative with a high
degree of caution.

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Use impervious gloves (e.g., nitrile) and a lab coat. Ensure full skin
coverage.

* Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust or aerosols.[6]

Step-by-Step Disposal Protocol

Disposal of cis-Clopidogrel-MP Derivative and its contaminated materials must comply with
all applicable regional, national, and local regulations.[6][7] The primary recommended method
for disposal is incineration by a licensed chemical waste disposal facility.[6][8]

e Segregation of Waste:

o Do not mix cis-Clopidogrel-MP Derivative waste with other waste streams.

o Keep the compound in its original, clearly labeled container whenever possible.
» Waste Collection:

o Solid Waste: Collect any solid residue, contaminated PPE (gloves, etc.), and cleaning
materials (e.g., absorbent pads) in a dedicated, sealed, and properly labeled hazardous
waste container.
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o Liquid Waste: Solutions containing cis-Clopidogrel-MP Derivative should be collected in
a separate, sealed, and labeled container for liquid hazardous waste. Do not discharge to
sewer systems.[8]

o Container Management:
o Ensure all waste containers are sturdy, compatible with the chemical, and tightly sealed.

o Label containers clearly with "Hazardous Waste," the chemical name ("cis-Clopidogrel-
MP Derivative"), and any known hazard symbols (e.g., corrosive, toxic to aquatic life).

o Storage Pending Disposal:

o Store the sealed waste containers in a designated, secure, and well-ventilated secondary
containment area away from incompatible materials.

» Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide the contractor with all available safety information, including the information from
this guide and the SDS of related compounds like Clopidogrel Bisulfate.

Spill Management Protocol

In the event of a spill, the following steps should be taken immediately:

o Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.

» Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill occurs within one.
o Wear PPE: Don the appropriate PPE as described above before attempting to clean the spill.

o Containment: For solid spills, carefully sweep or vacuum the material and place it in a sealed
container for disposal. Avoid generating dust.[6] For liquid spills, use an inert absorbent
material to contain and collect the waste.
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o Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by
soap and water. Collect all cleaning materials as hazardous waste.

» Reporting: Report the spill to your laboratory supervisor and EHS office in accordance with

your institution's policies.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of cis-

Clopidogrel-MP Derivative.
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Caption: Disposal workflow for cis-Clopidogrel-MP Derivative.
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Disclaimer: The information provided is a guideline based on available data for related
compounds and general laboratory safety principles. Always consult your institution's specific
safety and disposal protocols and the most current regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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